1-Octadecanethiol

• CAS: 17322-94-0
• Molecular Formula: CH3(CH2)17SH; C18H38S; CH3-(CH2)17-SH; C18H38S
• Molecular Weight: 286.6 g/mol
• SMILES: CCCCCCCCCCCCCCCCCCS
• InChI: InChI=1S/C18H38S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h19H,2-18H2,1H3
• InChIKey: QJAOYSPHSNGHNC-UHFFFAOYSA-N
• Solubility: Insoluble (NIOSH, 2022); Solubility in water: none; Insoluble

1-Octadecanethiol Technical Profile

1-Octadecanethiol (ODT), also identified as stearyl mercaptan or n-octadecyl mercaptan, is a long-chain n-alkanethiol with an 18-carbon alkyl chain (CH3(CH2)17SH) and a molecular weight of 286.6 g/mol [1]. It is characterized by its ability to form robust, hydrophobic self-assembled monolayers (SAMs) on transition metal surfaces, most notably gold, a property that is foundational to its utility in surface science and nanotechnology [2]. At standard procurement grades (≥95.0% GC), it is a waxy solid at room temperature with a melting point of 30-33 °C, a boiling point of 204-210 °C/11 mmHg, and a density of 0.847 g/mL at 25 °C .

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 17905, 1-Octadecanethiol. Retrieved April 20, 2026. View Source
• [2] Bass, R. B., & Lichtenberger, A. W. (2004). Microcontact printing with octadecanethiol. Applied Surface Science, 226(4), 335-340. View Source

1-Octadecanethiol Substitution Risks

While 1-octadecanethiol belongs to the broader n-alkanethiol class, it cannot be interchanged with shorter-chain analogs like hexanethiol (C6) or dodecanethiol (C12) without incurring measurable, application-critical penalties in key performance metrics [1]. The specific 18-carbon chain length of ODT is a primary determinant of its monolayer density, ordering, and resulting physical properties, including its thermal stability threshold, corrosion barrier efficiency, and surface hydrophobicity [2]. Experimental evidence shows that even a difference of two methylene units, as with hexadecanethiol (C16), leads to distinct and quantifiable differences in molecular transport during patterning, directly impacting the achievable resolution in microfabrication [3]. Procurement of an 'equivalent' alkanethiol therefore introduces a non-trivial risk of process variability, which the following evidence quantifies.

• [1] Ma, H. Y., Yang, C., Yin, B. S., Li, G. Y., Chen, S. H., & Luo, J. L. (2003). An impedance investigation of corrosion protection of copper by self-assembled monolayers of alkanethiols in aqueous solution. Journal of the Serbian Chemical Society, 69(10), 791-801. View Source
• [2] Chandekar, A., Sengupta, S. K., & Whitten, J. E. (2010). Thermal stability of thiol and silane monolayers: A comparative study. Applied Surface Science, 256(9), 2742-2749. View Source
• [3] Bass, R. B., & Lichtenberger, A. W. (2004). Microcontact printing with octadecanethiol. Applied Surface Science, 226(4), 335-340. View Source

1-Octadecanethiol Evidence Guide

Thermal Stability vs. MHDA and PFDT

1-Octadecanethiol (ODT) self-assembled monolayers on gold are stable up to approximately 110 °C. This is a direct, quantitative differentiator from 16-mercaptohexadecanoic acid (MHDA) and 1H,1H,2H,2H-perfluorodecanethiol (PFDT) SAMs, which are both stable to ca. 145 °C under identical conditions [1].

Evidence Dimension	Thermal Degradation Onset Temperature
Target Compound Data	Stable to ca. 110 °C
Comparator Or Baseline	MHDA: Stable to ca. 145 °C; PFDT: Stable to ca. 145 °C
Quantified Difference	ODT degrades at a temperature approximately 35 °C lower than both MHDA and PFDT.
Conditions	SAMs on gold surfaces, heated in ultrahigh vacuum, degradation monitored by X-ray photoelectron spectroscopy (XPS).

Why This Matters

For applications requiring elevated temperature processing, ODT provides a clearly defined and lower thermal budget limit compared to functionalized thiols like MHDA or fluorinated alternatives, which is critical for avoiding premature monolayer failure and ensuring process compatibility.

• [1] Chandekar, A., Sengupta, S. K., & Whitten, J. E. (2010). Thermal stability of thiol and silane monolayers: A comparative study. Applied Surface Science, 256(9), 2742-2749. View Source

Microcontact Printing Ink Transport

In microcontact printing (μCP) applications, the molecular weight of the alkanethiol ink directly governs its diffusion behavior. 1-Octadecanethiol (ODT, MW = 286 g/mol) acts as a performance compromise between hexadecanethiol (HDT, MW = 258 g/mol) and eicosanethiol (ECT, MW = 314 g/mol) [1]. While ECT provides limited diffusivity but poor etch protection, and HDT offers better protection but higher diffusivity, ODT's intermediate molecular weight was selected to balance these two competing requirements [1].

Evidence Dimension	Molecular Weight and Resulting Ink Transport/Diffusion
Target Compound Data	Molecular Weight = 286 g/mol
Comparator Or Baseline	Hexadecanethiol (HDT): MW = 258 g/mol; Eicosanethiol (ECT): MW = 314 g/mol
Quantified Difference	ODT's MW is 28 g/mol (10.9%) higher than HDT and 28 g/mol (8.9%) lower than ECT.
Conditions	Microcontact printing of alkanethiol SAM inks onto gold substrates.

Why This Matters

This specific molecular weight allows ODT to function as a superior compromise ink for high-resolution patterning, offering a quantifiably different transport profile than both shorter and longer chain analogs, which is essential for achieving consistent sub-micron feature definition.

• [1] Bass, R. B., & Lichtenberger, A. W. (2004). Microcontact printing with octadecanethiol. Applied Surface Science, 226(4), 335-340. View Source

Corrosion Protection on Copper

The corrosion protection ability of alkanethiol SAMs on copper is known to increase with carbon chain length [1]. Among the series studied, 1-octadecanethiol (C18) provides superior protection compared to its shorter-chain analogs. This is a class-level inference supported by studies showing that SAMs of ODT act as a more effective hydrophobic barrier layer, preventing contact with corrosive ions to a greater degree than those formed from dodecanethiol (C12) or hexanethiol (C6) [2].

Evidence Dimension	Corrosion Protection Efficacy
Target Compound Data	ODT (C18) provides the highest barrier effect among n-alkanethiols on copper.
Comparator Or Baseline	Dodecanethiol (C12) and Hexanethiol (C6) provide progressively lower barrier effects.
Quantified Difference	Protection efficiency increases with chain length; ODT (C18) > C12 > C6.
Conditions	SAMs formed on oxide-free copper surfaces in 0.2 M NaCl, 0.2 M HCl, and 0.2 M H2SO4 solutions, evaluated by electrochemical impedance spectroscopy (EIS).

Why This Matters

The long C18 chain of ODT is a primary driver for its superior performance as a corrosion inhibitor on copper. Selecting shorter-chain analogs like C12 or C6 will result in quantifiably inferior protection, making ODT the necessary choice for applications where maximizing barrier properties is critical.

• [1] Ma, H. Y., Yang, C., Yin, B. S., Li, G. Y., Chen, S. H., & Luo, J. L. (2003). Electrochemical investigation of dynamic interfacial processes at 1-octadecanethiol-modified copper electrodes in halide-containing solutions. Electrochimica Acta, 48(28), 4277-4289. View Source
• [2] Ma, H. Y., Yang, C., Yin, B. S., Li, G. Y., Chen, S. H., & Luo, J. L. (2003). An impedance investigation of corrosion protection of copper by self-assembled monolayers of alkanethiols in aqueous solution. Journal of the Serbian Chemical Society, 69(10), 791-801. View Source

Monolayer Ordering on Silver

The degree of molecular ordering within self-assembled monolayers is chain-length dependent. Surface Raman scattering studies on silver electrodes show that monolayers formed from 1-octadecanethiol (C18) and 1-butanethiol (C4) are the most ordered, while those from 1-dodecanethiol (C12) exhibit the least ordered structure [1]. This non-linear trend in ordering is a critical consideration for applications relying on a defect-free, well-packed monolayer.

Evidence Dimension	Relative Monolayer Ordering (Trans/Gauche Conformer Ratio)
Target Compound Data	Most ordered
Comparator Or Baseline	1-Butanethiol (C4): Most ordered; 1-Dodecanethiol (C12): Least ordered
Quantified Difference	ODT and C4 form the most ordered films, while C12 forms a film with a higher density of gauche defects.
Conditions	Self-assembled monolayers on polycrystalline Ag electrodes, characterized by surface Raman scattering.

Why This Matters

For applications on silver substrates, such as SERS or certain electrochemical sensors, ODT provides a uniquely ordered monolayer structure that is not simply a linear function of chain length. Substituting a C12 analog would introduce a higher degree of disorder and associated defects, potentially compromising sensor performance or blocking properties.

• [1] Bryant, M. A., & Pemberton, J. E. (1991). Surface Raman scattering of self-assembled monolayers formed from 1-alkanethiols at silver. Journal of the American Chemical Society, 113(10), 3629-3637. View Source

Surface Hydrophobicity vs. ODI

The advancing water contact angle is a direct measure of surface hydrophobicity. On polycrystalline platinum substrates, self-assembled monolayers of 1-octadecanethiol (ODT) exhibit an advancing contact angle of 117 degrees. This is slightly higher than that of monolayers formed from octadecylisocyanide (ODI), which measure 113 degrees, indicating a quantifiably more hydrophobic surface for the thiol-based monolayer [1].

Evidence Dimension	Advancing Water Contact Angle
Target Compound Data	117 degrees
Comparator Or Baseline	Octadecylisocyanide (ODI): 113 degrees
Quantified Difference	ODT monolayer has a contact angle 4 degrees higher than ODI monolayer.
Conditions	SAMs formed from 1.0 mM solutions in ethanol on polycrystalline Pt substrates, measured after 24 h immersion.

Why This Matters

This 4-degree difference in contact angle is a measurable and significant variation in surface energy. For applications where extreme hydrophobicity is required, such as creating superhydrophobic surfaces or controlling protein adsorption, ODT provides a quantifiable advantage over the closely related isocyanide analog.

• [1] Li, Z., Chang, S. C., & Williams, R. S. (2004). Comparative study of monolayers self-assembled from alkylisocyanides and alkanethiols on polycrystalline Pt substrates. Langmuir, 20(17), 6993-6997. View Source

1-Octadecanethiol Applications

Gold Microcontact Printing

1-Octadecanethiol is the preferred ink for microcontact printing (μCP) applications requiring a quantifiable compromise between ink diffusion and etch resistance. Its molecular weight of 286 g/mol provides a distinct balance between the higher diffusivity of hexadecanethiol (258 g/mol) and the poorer etch protection of eicosanethiol (314 g/mol) [1]. This makes ODT specifically suitable for reliably patterning sub-micron features on gold, where precise control over molecular transport is essential for resolution and pattern fidelity [1].

Copper Corrosion Barrier

ODT is the superior choice for forming a protective self-assembled monolayer on copper surfaces to mitigate corrosion. Its long C18 alkyl chain provides the highest barrier effect among n-alkanethiols (C18 > C12 > C6), effectively preventing the underlying copper from contacting corrosive ions in aqueous environments [2]. This application is validated by electrochemical impedance spectroscopy studies that confirm ODT's ability to act as an effective hydrophobic barrier, making it ideal for sealing pinhole defects on hard gold plating layers in connectors and printed circuit boards [3].

SERS and Sensing on Silver

For surface-enhanced Raman scattering (SERS) substrates and electrochemical sensors built on silver, 1-octadecanethiol provides a uniquely ordered monolayer structure. Studies have demonstrated that ODT monolayers on silver are among the most ordered, exhibiting a lower density of gauche defects compared to monolayers formed from dodecanethiol (C12) [4]. This high degree of ordering is critical for achieving reproducible and sensitive measurements by providing a well-defined and low-defect interface between the substrate and the analyte solution [4].

• [1] Bass, R. B., & Lichtenberger, A. W. (2004). Microcontact printing with octadecanethiol. Applied Surface Science, 226(4), 335-340. View Source
• [2] Ma, H. Y., Yang, C., Yin, B. S., Li, G. Y., Chen, S. H., & Luo, J. L. (2003). An impedance investigation of corrosion protection of copper by self-assembled monolayers of alkanethiols in aqueous solution. Journal of the Serbian Chemical Society, 69(10), 791-801. View Source
• [3] An, S., Kim, S., & Son, I. (2025). Formation of self-assembled monolayers and corrosion resistance of Au-Ni hard gold alloy plating layers using a thiol-based sealing agent. Journal of the Korean Society of Surface Science and Engineering, 58(4), 241-248. View Source
• [4] Bryant, M. A., & Pemberton, J. E. (1991). Surface Raman scattering of self-assembled monolayers formed from 1-alkanethiols at silver. Journal of the American Chemical Society, 113(10), 3629-3637. View Source